N-[4-[(2-Chloroacetyl)amino]-2-methylphenyl]furan-2-carboxamide

• IUPAC Name: N-[4-[(2-chloroacetyl)amino]-2-methylphenyl]furan-2-carboxamide
• InChI: InChI=1S/C14H13ClN2O3/c1-9-7-10(16-13(18)8-15)4-5-11(9)17-14(19)12-3-2-6-20-12/h2-7H,8H2,1H3,(H,16,18)(H,17,19)
• InChI Key: MIOQQZDDKLKEAO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)CCl)NC(=O)C2=CC=CO2
• Molecular Formula: C14H13ClN2O3
• Molecular Weight: 292.72 g/mol

Description

N-[4-[(2-Chloroacetyl)amino]-2-methylphenyl]furan-2-carboxamide, commonly known as CAF, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. CAF is a furan derivative that has been extensively studied for its biological properties and pharmacological effects.

Scientific Research Applications

CAF has been extensively studied for its potential applications in various fields such as medicine, agriculture, and environmental science. In medicine, CAF has been shown to have anticancer, antifungal, and antibacterial properties. It has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease. In agriculture, CAF has been shown to have insecticidal and herbicidal properties. In environmental science, CAF has been studied for its potential use as a water treatment agent.

Mechanism Of Action

The mechanism of action of CAF is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins in the body. CAF has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in the levels of acetylcholine in the brain, which can improve cognitive function. CAF has also been shown to inhibit the activity of various enzymes involved in the biosynthesis of DNA, RNA, and proteins, which can lead to the inhibition of cell growth and proliferation.

Biochemical And Physiological Effects

CAF has been shown to have various biochemical and physiological effects in the body. In vitro studies have shown that CAF can inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. CAF has also been shown to have antifungal and antibacterial properties, making it a potential candidate for the development of new antibiotics. In vivo studies have shown that CAF can improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease.

Advantages And Limitations For Lab Experiments

CAF has several advantages for lab experiments, including its stability, low toxicity, and ease of synthesis. However, CAF also has some limitations, including its low solubility in water and its potential to interact with other compounds in the body, which can lead to unpredictable results.

Future Directions

There are several future directions for the study of CAF. One direction is the development of new derivatives of CAF with improved pharmacological properties. Another direction is the study of the potential use of CAF in the treatment of other diseases, such as multiple sclerosis and epilepsy. Additionally, the use of CAF as a water treatment agent and as an insecticide and herbicide in agriculture warrants further investigation.

Synthesis Methods

CAF can be synthesized using a multistep process that involves the reaction of 2-chloroacetyl chloride with 2-methylphenylamine, followed by the reaction of the resulting product with furan-2-carboxylic acid. The final product is obtained after purification and isolation using various techniques such as recrystallization and chromatography.